![molecular formula C19H15ClN2O B2498538 2-(4-chlorobenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one CAS No. 478042-18-1](/img/structure/B2498538.png)
2-(4-chlorobenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one
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Description
Synthesis Analysis
The synthesis of 2-(4-chlorobenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one and related compounds typically involves strategies that ensure the formation of the cinnolinone core with the appropriate substitutions. Studies have explored various routes to synthesize condensed pyridazine derivatives, including 2-substituted-4,4a,5,6-tetrahydrobenzo[h]cinnolin-3(2H)-ones, which are notable for their affinity to certain receptors and have been synthesized and tested for their binding studies, suggesting the importance of the structural configuration for their activity (Nakao et al., 1990).
Molecular Structure Analysis
The molecular structure of this compound plays a crucial role in its chemical reactivity and interactions. The structure-activity relationship studies, as mentioned, indicate that topographical planarity or pseudoplanarity is essential for high affinity towards certain receptors, suggesting a critical aspect of its molecular structure that influences its biological activity (Nakao et al., 1990).
Chemical Reactions and Properties
Compounds within the benzo[h]cinnolin-3(2H)-one series, including 2-(4-chlorobenzyl) derivatives, exhibit interesting chemical reactivities, such as their behavior towards hydrazine and their ability to undergo various chemical transformations. These reactions can lead to the synthesis of novel compounds with significant pharmacological activities (Villa et al., 1999).
Scientific Research Applications
Photochemical Formation and Mechanism
5,6-Dihydrobenzo[c]cinnoline, a related compound to 2-(4-chlorobenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one, has been studied for its role in the photochemical formation of carbazole. It has been established that the protonated species of this reactant undergoes photoreaction, primarily in the first excited singlet state, leading to hydrogen atom abstraction and elimination of the amino radical (Inoue, Hiroshima, & Miyazaki, 1979).
Synthesis and Binding Studies
A series of compounds related to 2-(4-chlorobenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one were synthesized and found to exhibit high affinity to the benzodiazepine receptor. These studies highlighted the importance of topographical planarity or pseudoplanarity in these molecules for high receptor affinity, contributing to the understanding of structure-activity relationships (Nakao et al., 1990).
Pharmacological Evaluation
Investigations into the pharmacological properties of related dihydrobenzo[c]cinnolinones have been conducted, revealing that some derivatives display hypotensive, antihypertensive, and antiaggregating activities. These studies provide insights into the potential therapeutic applications of these compounds (Pinna et al., 1996).
Photochemical Cyclodehydrogenations
Research on photochemical cyclodehydrogenations of substituted azobenzenes to produce benzo[c]cinnolines, including 2-chlorobenzo[c]cinnoline, highlights the potential for creating structurally diverse compounds through photochemical processes. These reactions have been explored for their mechanistic insights and potential applications in organic synthesis (Badger, Drewer, & Lewis, 1964).
properties
IUPAC Name |
2-[(4-chlorophenyl)methyl]-5,6-dihydrobenzo[h]cinnolin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O/c20-16-9-5-13(6-10-16)12-22-18(23)11-15-8-7-14-3-1-2-4-17(14)19(15)21-22/h1-6,9-11H,7-8,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSHMWWQNHDCIRA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC(=O)N(N=C2C3=CC=CC=C31)CC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chlorobenzyl)-5,6-dihydrobenzo[h]cinnolin-3(2H)-one |
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